4-Chloro-6-(difluoromethoxy)quinoline-3-carbonitrile

• IUPAC Name: 4-chloro-6-(difluoromethoxy)quinoline-3-carbonitrile
• InChI: InChI=1S/C11H5ClF2N2O/c12-10-6(4-15)5-16-9-2-1-7(3-8(9)10)17-11(13)14/h1-3,5,11H
• InChI Key: PPVQLMSNIVNXMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(C(=C2C=C1OC(F)F)Cl)C#N
• Molecular Formula: C11H5ClF2N2O
• Molecular Weight: 254.62 g/mol

Description

4-Chloro-6-(difluoromethoxy)quinoline-3-carbonitrile, also known as 4-CFQ, is a novel small molecule with potential applications in both medicinal and laboratory research. It is a derivative of quinoline, a heterocyclic aromatic organic compound, and is composed of a nitrogen-containing aromatic ring with a chlorine atom and two fluorines attached to it. 4-CFQ has recently been the subject of scientific research due to its potential applications in medicinal chemistry, drug design, and laboratory research.

Scientific Research Applications

Photovoltaic Properties

4-Chloro-6-(difluoromethoxy)quinoline-3-carbonitrile, as a quinoline derivative, has been studied for its photovoltaic properties. Zeyada, El-Nahass, and El-Shabaan (2016) examined the photovoltaic properties of similar quinoline derivatives in organic–inorganic photodiode fabrication. Their findings showed that these compounds exhibit rectification behavior and photovoltaic properties under both dark and illumination conditions, suggesting their potential in photodiode applications (Zeyada, El-Nahass, & El-Shabaan, 2016).

Spectroscopic Characterization and Computational Study

The compound has also been the subject of spectroscopic characterization and Density Functional Theory (DFT) computational studies. Wazzan, Al-Qurashi, and Faidallah (2016) conducted a DFT and Time-Dependent DFT study on closely related quinoline derivatives, offering insights into their structural parameters, spectroscopic characterizations, and potential biological activities (Wazzan, Al-Qurashi, & Faidallah, 2016).

Structural and Optical Properties

Another key area of research involves the structural and optical properties of quinoline derivatives. Zeyada, El-Nahass, and El-Shabaan (2016) explored these properties in thin films of similar compounds. Their research identified the polycrystalline nature of the compounds and their nanocrystalline dispersion in an amorphous matrix, highlighting their potential in various optical applications (Zeyada, El-Nahass, & El-Shabaan, 2016).

Synthesis and Potential Applications

The synthesis and potential applications of related quinoline carbonitriles have been explored extensively. For example, Qidong (2009) synthesized a similar compound, providing a foundation for further chemical investigations and potential practical applications (Qidong, 2009).

Dielectric Properties

The dielectric properties of quinoline derivatives are also of interest. Zeyada, El-Taweel, El-Nahass, and El-Shabaan (2016) studied the AC electrical conductivity and dielectrical properties of related thin films, revealing their potential in electronic applications (Zeyada, El-Taweel, El-Nahass, & El-Shabaan, 2016).